Cas no 195138-52-4 (1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one
• CAS No: 195138-52-4
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 3865654
• PubChem ID: 17773009
• Update Time: 2025-05-25

1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,3-dihydro-1H-inden-2-yl)-
• 1-(2,3-Dihydro-1h-inden-2-yl)prop-2-en-1-one
• AKOS014912917
• EN300-1844768
• SCHEMBL8537145
• CS-0267147
• 195138-52-4
• 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one

• Inchi： 1S/C12H12O/c1-2-12(13)11-7-9-5-3-4-6-10(9)8-11/h2-6,11H,1,7-8H2
• InChI Key： IINAIYOXHYNZKO-UHFFFAOYSA-N
• SMILES： C(C1CC2=C(C1)C=CC=C2)(=O)C=C

Computed Properties

• Exact Mass: 172.088815002Da
• Monoisotopic Mass: 172.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 195138-52-4 and Product Name: 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one

The compound with the CAS number 195138-52-4 and the product name 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dihydroindenyl moiety in its structure suggests a rich chemical space for exploration, particularly in terms of its reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one structure, with its fused ring system, is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity in biological targets. This compound’s architecture is reminiscent of several pharmacologically active molecules that have been investigated for their potential in treating various diseases.

In the realm of synthetic organic chemistry, the preparation of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one likely involves key steps such as cyclization, functional group interconversion, and purification processes. Advanced techniques in catalysis and asymmetric synthesis may be employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.

The biological activity of this compound has been a subject of intense investigation. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer. The dihydroindenyl scaffold is known to interact with various biological targets, including enzymes and receptors, which makes it a promising candidate for further development. Researchers are particularly interested in exploring its potential as a scaffold for drug discovery programs aimed at modulating these pathways.

One of the most exciting aspects of this compound is its versatility. By modifying different parts of its structure, chemists can generate a library of derivatives that may exhibit enhanced potency or selectivity. This approach aligns well with contemporary drug discovery strategies that emphasize structure-based design and high-throughput screening. The use of computational methods to predict the biological activity of these derivatives can significantly accelerate the development process.

The role of computational chemistry in understanding the properties of complex molecules cannot be overstated. Molecular modeling techniques allow researchers to simulate how 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one interacts with biological targets at the atomic level. These simulations can provide insights into binding mechanisms and help guide the design of more effective derivatives. Additionally, computational methods can be used to predict pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for evaluating drug candidates.

In conclusion, the compound with CAS no. 195138-52-4 and the product name 1-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-one represents a significant contribution to the field of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.